Cas no 62537-81-9 (1H-Pyrazol-4-amine, 1-(3-nitrophenyl)-)

• Product Name: 1H-Pyrazol-4-amine, 1-(3-nitrophenyl)-
• CAS No: 62537-81-9
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 441250
• PubChem ID: 12346905
• Update Time: 2025-04-19

1H-Pyrazol-4-amine, 1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-(3-nitrophenyl)-
• 1-(3-nitrophenyl)pyrazol-4-amine
• 62537-81-9
• DTXSID80492848
• 1-(3-Nitrophenyl)-1H-pyrazol-4-amine

• Inchi： 1S/C9H8N4O2/c10-7-5-11-12(6-7)8-2-1-3-9(4-8)13(14)15/h1-6H,10H2
• InChI Key： RZJAFNBBFSFTGG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)N1C=C(C=N1)N)=O

Computed Properties

• Exact Mass: 204.06484
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• PSA: 86.98